Cas no 50901-54-7 ((2E)-3-(pyridazin-4-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(pyridazin-4-yl)prop-2-enoic acid
• CAS No: 50901-54-7
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• CID: 1570379
• PubChem ID: 14342233
• Update Time: 2025-04-21

(2E)-3-(pyridazin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-pyridazinyl)-, (2E)-
• 3-pyridazin-4-ylprop-2-enoic acid
• (2E)-3-(pyridazin-4-yl)prop-2-enoic acid
• EN300-1457077
• (E)-3-(Pyridazin-4-yl)acrylic acid
• (2E)-3-(PYRIDAZIN-4-YL)PROP-2-ENOICACID
• F84199
• 50901-54-7
• (E)-3-(Pyridazin-4-yl)acrylicacid
• (E)-3-pyridazin-4-ylprop-2-enoic acid
• CS-0459919
• SCHEMBL12499653

• Inchi： 1S/C7H6N2O2/c10-7(11)2-1-6-3-4-8-9-5-6/h1-5H,(H,10,11)/b2-1+
• InChI Key： MWGDDRISERADCW-OWOJBTEDSA-N
• SMILES： OC(/C=C/C1=CN=NC=C1)=O

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives